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Compound of Interest

Compound Name:
Methyl 5-acetamido-2-

hydroxybenzoate

Cat. No.: B1349585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. A

specific Safety Data Sheet (SDS) for Methyl 5-acetamido-2-hydroxybenzoate was not

available at the time of writing. The information herein is compiled from data on structurally

similar compounds and the parent acid, 5-acetamido-2-hydroxybenzoic acid. All handling and

safety procedures should be conducted with a thorough risk assessment and in accordance

with institutional and regulatory guidelines.

Executive Summary
Methyl 5-acetamido-2-hydroxybenzoate is a chemical compound with potential applications

in pharmaceutical research and development. This guide provides a comprehensive overview

of its safety and handling precautions, based on available data for the compound and its

structural analogs. While specific toxicity data for the title compound is limited, information on

related salicylates and an acute toxicity study on its parent acid suggest a profile of low acute

toxicity. However, the potential for skin and eye irritation, as well as respiratory irritation if

inhaled as a dust, should be appropriately managed through the use of personal protective

equipment and proper engineering controls. This guide outlines recommended handling

procedures, first-aid measures, and emergency response protocols to ensure the safe use of

this compound in a laboratory setting.
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Physicochemical and Toxicological Data
The following tables summarize the available quantitative data for Methyl 5-acetamido-2-
hydroxybenzoate and its relevant analogs.

Table 1: Physical and Chemical Properties of Methyl 5-acetamido-2-hydroxybenzoate

Property Value Source

Molecular Formula C₁₀H₁₁NO₄ PubChem[1]

Molecular Weight 209.20 g/mol PubChem[1]

IUPAC Name
methyl 5-acetamido-2-

hydroxybenzoate
PubChem[1]

CAS Number 81887-68-5 PubChem[1]

Computed XLogP3 1.9 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Table 2: Summary of GHS Hazard Classifications for Structurally Similar Compounds
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Compound GHS Hazard Statements Source

Methyl 5-acetylsalicylate

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

PubChem[2]

Methyl 5-chlorosalicylate

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

ECHEMI

Methyl 5-ethyl-2-

hydroxybenzoate
H301: Toxic if swallowed Sigma-Aldrich[3]

Methyl 5-fluoro-2-

hydroxybenzoate

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

PubChem[4]

Table 3: Available Acute Toxicity Data

Compound Test Species Route Result Source

5-Acetamido-

2-

hydroxybenz

oic acid

(parent acid)

OECD

Guideline 423
Not Specified Oral

No death

observed at

2000 and

5000 mg/kg

MDPI[5]

Hazard Identification and Precautionary Measures
Based on the data from analogous compounds, Methyl 5-acetamido-2-hydroxybenzoate
should be handled as a substance with the potential to cause skin, eye, and respiratory

irritation.

GHS Pictograms (Inferred):
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Warning

Hazard Statements (Inferred):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (Recommended):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.[6]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.
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First-Aid Measures
In case of inhalation: Remove the victim to fresh air and keep at rest in a position

comfortable for breathing.[6] If respiratory symptoms persist, seek medical attention.

In case of skin contact: Immediately wash off with soap and plenty of water.[6] If skin irritation

occurs, seek medical advice.

In case of eye contact: Rinse cautiously with water for several minutes.[6] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a

physician.[6]

In case of ingestion: Rinse mouth with water.[6] Never give anything by mouth to an

unconscious person.[6] Seek medical attention if you feel unwell.

Handling and Storage
Handling: Avoid contact with skin and eyes.[6] Avoid formation of dust and aerosols.[6]

Provide appropriate exhaust ventilation at places where dust is formed.[6]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for the safe handling of this compound. The

following diagram illustrates the logical relationship for PPE selection based on the handling

procedure.
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Handling Procedure

Required PPE

Type of Handling

Chemical Resistant Gloves
(e.g., Nitrile)

All Procedures

Safety Goggles
All Procedures

Lab Coat

All Procedures

NIOSH-approved Respirator
(if dust is generated)

Weighing, Transferring Powder,
Generating Aerosols

Click to download full resolution via product page

Caption: PPE selection based on handling procedure.

Accidental Release Measures
In the event of a spill, follow a structured response to minimize exposure and environmental

contamination.
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Spill Occurs

Evacuate Immediate Area

Assess the Spill
(Size and Nature)

Don Appropriate PPE

Contain the Spill
(Use absorbent pads for liquids,

cover solids to prevent dust)

Clean Up Spill
(Sweep solids, absorb liquids)

Place waste in a sealed,
labeled container for hazardous waste

Decontaminate the Area
and affected equipment

Report the Incident
(Follow institutional protocols)

Response Complete

Click to download full resolution via product page

Caption: General workflow for handling a chemical spill.
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Experimental Protocol: Acute Oral Toxicity (Based
on OECD Guideline 423)
The following is a generalized methodology for assessing the acute oral toxicity of a substance

like Methyl 5-acetamido-2-hydroxybenzoate, based on the OECD 423 guideline.

Objective: To determine the acute oral toxicity of the test substance to classify it according to

the Globally Harmonized System (GHS).

Principle: A stepwise procedure is used with a small number of animals per step. The outcome

of each step (mortality or survival) determines the dose for the next step.

Materials:

Test substance: Methyl 5-acetamido-2-hydroxybenzoate

Experimental animals: Healthy, young adult rodents of a single sex (usually females),

nulliparous and non-pregnant.

Vehicle for administration (if necessary, e.g., water, corn oil)

Oral gavage needles

Animal caging and husbandry supplies

Calibrated balance

Methodology:

Animal Preparation:

Acclimatize animals to laboratory conditions for at least 5 days.

House animals in appropriate cages with access to food and water ad libitum, except for a

brief fasting period before dosing.

Individually identify each animal.
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Dose Preparation:

Prepare the test substance in the selected vehicle. The concentration should be such that

the required dose can be administered in a volume that does not exceed 1 mL/100g of

body weight for aqueous solutions or 2 mL/100g for other vehicles.

The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body

weight. The selection is based on any existing information about the substance's toxicity.

Administration of Doses:

Fast the animals overnight prior to dosing.

Weigh each animal and calculate the individual dose volume.

Administer the calculated dose of the test substance by oral gavage.

Withhold food for a further 3-4 hours after dosing.

Stepwise Dosing Procedure:

Step 1: Dose a group of 3 animals at the selected starting dose.

Observation: Observe the animals for mortality and clinical signs of toxicity.

Decision Logic: The outcome of this step determines the next action (e.g., stop the test,

dose another 3 animals at a higher or lower dose level). The specific decision logic is

detailed in the OECD 423 guideline.

Observations:

Observe all animals for clinical signs of toxicity shortly after dosing and periodically during

the first 24 hours, with special attention during the first 4 hours.

Continue observations daily for a total of 14 days.

Record all signs of toxicity, including changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic, and central nervous systems, and somatomotor activity
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and behavior pattern.

Record individual animal weights shortly before the test substance is administered and at

least weekly thereafter.

Record the time of death for any animals that die during the test.

Pathology:

At the end of the 14-day observation period, humanely euthanize all surviving animals.

Perform a gross necropsy on all animals (those that died during the test and those

euthanized at the end).

Record all pathological changes.

Data Analysis and Interpretation:

The results are interpreted based on the number of animals that die at each dose level.

The substance is then classified into one of the GHS categories for acute oral toxicity. This

method is not designed to calculate a precise LD50 value.

Conclusion
While a specific, comprehensive safety data sheet for Methyl 5-acetamido-2-
hydroxybenzoate is not readily available, a conservative approach to handling based on the

known hazards of structurally related compounds is recommended. This includes the

consistent use of appropriate personal protective equipment, adherence to standard laboratory

hygiene practices, and the implementation of proper engineering controls to minimize

exposure. The available data on the parent acid suggests low acute oral toxicity, but this should

be confirmed with substance-specific testing if required for later stages of drug development.

By following the guidelines outlined in this document, researchers can handle Methyl 5-
acetamido-2-hydroxybenzoate with a high degree of safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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